Cas no 2228151-03-7 (1-(7-chloro-1,3-dioxaindan-5-yl)methyl-N-methylcyclopropan-1-amine)

• Product Name: 1-(7-chloro-1,3-dioxaindan-5-yl)methyl-N-methylcyclopropan-1-amine
• CAS No: 2228151-03-7
• MF: C₁₂H₁₄ClNO₂
• MW: 239.698062419891
• CID: 6455059
• PubChem ID: 165866953
• Update Time: 2025-10-24

1-(7-chloro-1,3-dioxaindan-5-yl)methyl-N-methylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(7-chloro-1,3-dioxaindan-5-yl)methyl-N-methylcyclopropan-1-amine
• 1-[(7-chloro-1,3-dioxaindan-5-yl)methyl]-N-methylcyclopropan-1-amine
• 2228151-03-7
• EN300-1989020

• Inchi： 1S/C12H14ClNO2/c1-14-12(2-3-12)6-8-4-9(13)11-10(5-8)15-7-16-11/h4-5,14H,2-3,6-7H2,1H3
• InChI Key： VVNXOHNZVVSBKC-UHFFFAOYSA-N
• SMILES： ClC1=C2C(=CC(=C1)CC1(CC1)NC)OCO2

Computed Properties

• Exact Mass: 239.0713064g/mol
• Monoisotopic Mass: 239.0713064g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 30.5Ų

Additional information on 1-(7-chloro-1,3-dioxaindan-5-yl)methyl-N-methylcyclopropan-1-amine

Introduction to 1-(7-Chloro-1,3-dioxaindan-5-yl)methyl-N-methylcyclopropan-1-amine (CAS No. 2228151-03-7)

1-(7-Chloro-1,3-dioxaindan-5-yl)methyl-N-methylcyclopropan-1-amine (CAS No. 2228151-03-7) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. In this comprehensive introduction, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements related to this compound.

The chemical structure of 1-(7-Chloro-1,3-dioxaindan-5-yl)methyl-N-methylcyclopropan-1-amine is notable for its combination of a chlorinated dioxaindan ring and a cyclopropanamine moiety. The presence of these functional groups imparts distinct chemical and biological properties to the molecule. The chlorinated dioxaindan ring is known for its stability and ability to form strong hydrogen bonds, which can enhance the compound's solubility and bioavailability. The cyclopropanamine moiety, on the other hand, confers flexibility and reactivity, making it an attractive scaffold for drug design.

Recent studies have focused on the synthesis and optimization of 1-(7-Chloro-1,3-dioxaindan-5-yl)methyl-N-methylcyclopropan-1-amine. One notable approach involves the use of palladium-catalyzed cross-coupling reactions to construct the dioxaindan ring efficiently. This method has been shown to yield high purity products with excellent yields, making it a preferred choice for large-scale production. Additionally, researchers have explored various synthetic routes to introduce functional groups at specific positions on the molecule, thereby fine-tuning its pharmacological properties.

In terms of biological activity, 1-(7-Chloro-1,3-dioxaindan-5-yl)methyl-N-methylcyclopropan-1-amine has demonstrated significant potential in several areas. One of the most promising applications is in the treatment of neurological disorders. Studies have shown that this compound can modulate neurotransmitter systems, particularly those involving serotonin and dopamine. This modulation can potentially alleviate symptoms associated with conditions such as depression and anxiety. Furthermore, preliminary in vitro and in vivo experiments have indicated that 1-(7-Chloro-1,3-dioxaindan-5-yl)methyl-N-methylcyclopropan-1-amine exhibits neuroprotective effects, suggesting its potential use in neurodegenerative diseases like Alzheimer's and Parkinson's.

Beyond neurological applications, 1-(7-Chloro-1,3-dioxaindan-5-yl)methyl-N-methylcyclopropan-1-amine has also shown promise in cancer research. Preclinical studies have demonstrated that this compound can inhibit the growth of various cancer cell lines by inducing apoptosis and disrupting cell cycle progression. The mechanism of action appears to involve the modulation of key signaling pathways such as PI3K/Akt and MAPK/ERK. These findings have sparked interest in further investigating the anticancer potential of 1-(7-Chloro-1,3-dioxaindan-5-yl)methyl-N-methylcyclopropan-1-amine, with several ongoing clinical trials aimed at evaluating its efficacy and safety in human subjects.

The pharmacokinetic properties of 1-(7-Chloro-1,3-dioxaindan-5-yl)methyl-N-methylcyclopropan-1-amine have also been extensively studied. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It is rapidly absorbed following oral administration and distributes evenly throughout the body. The compound is metabolized primarily by cytochrome P450 enzymes in the liver, with major metabolites being excreted via urine and feces. These pharmacokinetic characteristics make it a suitable candidate for further development as a therapeutic agent.

In conclusion, 1-(7-Chloro-1,3-dioxaindan-5-yl)methyl-N-methylcyclopropan-1-amine (CAS No. 2228151-03-7) represents a promising compound with diverse therapeutic applications. Its unique chemical structure and favorable biological activities make it an attractive target for drug development. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical uses. As more data becomes available from preclinical studies and clinical trials, it is anticipated that this compound will play a significant role in advancing medical treatments for various diseases.